(2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone

• IUPAC Name: (2,4-dimethylphenyl)-(4-methyl-3-nitrophenyl)methanone
• InChI: InChI=1S/C16H15NO3/c1-10-4-7-14(12(3)8-10)16(18)13-6-5-11(2)15(9-13)17(19)20/h4-9H,1-3H3
• InChI Key: XPOGAUZSVMLMFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-])C
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

(2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone, also known as DNP, is a chemical compound that has been widely studied for its scientific research applications. DNP is a yellow crystalline solid that is soluble in organic solvents and is commonly used in laboratory experiments to investigate various biological and biochemical processes.

Mechanism of Action

(2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone acts as an uncoupling agent, disrupting the normal coupling between the electron transport chain and ATP synthesis in mitochondria. This leads to an increase in the proton gradient across the mitochondrial membrane, which in turn leads to an increase in the rate of oxygen consumption and heat production.
Biochemical and Physiological Effects:
(2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone has been shown to increase metabolic rate and promote weight loss in animal models. However, it can also cause hyperthermia, dehydration, and other adverse effects in high doses. (2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone has also been shown to have potential neuroprotective effects in certain disease models.

Advantages and Limitations for Lab Experiments

One advantage of using (2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone in laboratory experiments is its ability to uncouple oxidative phosphorylation in a controlled manner, allowing researchers to investigate the effects of mitochondrial uncoupling on cellular metabolism. However, (2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone can also be toxic in high doses and must be handled with care.

Future Directions

Future research on (2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone could focus on its potential therapeutic applications, particularly in the treatment of metabolic disorders such as obesity and diabetes. Additionally, further studies could investigate the mechanisms underlying the neuroprotective effects of (2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone and its potential as a treatment for neurodegenerative diseases. Finally, research could explore the development of new uncoupling agents with improved safety profiles for use in scientific research.

Synthesis Methods

(2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone can be synthesized through a multi-step process involving the reaction of 2,4-dimethylbenzaldehyde with 4-methyl-3-nitrobenzaldehyde in the presence of a base catalyst. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

(2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone has been extensively studied for its scientific research applications, particularly in the field of biochemistry. It has been used as a tool to investigate the mechanisms of oxidative phosphorylation and energy metabolism in cells. (2,4-dimethylphenyl)(4-methyl-3-nitrophenyl)methanone has also been used to study the effects of mitochondrial uncoupling on cellular respiration and ATP production.